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Cat. No.: B157399 Get Quote
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Introduction
(4Z)-Lachnophyllum lactone, a naturally occurring acetylenic furanone, has demonstrated

significant potential as a nematicidal agent. These application notes provide detailed protocols

for assessing the in vitro nematicidal activity of (4Z)-Lachnophyllum lactone against the root-

knot nematode Meloidogyne incognita and the model organism Caenorhabditis elegans. The

provided methodologies cover mortality and egg-hatching inhibition assays, crucial for

determining the efficacy and potency of this compound for potential development as a novel

nematicide.

Quantitative Data Summary
The nematicidal activity of (4Z)-Lachnophyllum lactone has been quantified against the plant-

parasitic nematode Meloidogyne incognita. In contrast, studies on the model terrestrial

nematode Caenorhabditis elegans have indicated lower toxicity.

Table 1: Nematicidal and Ecotoxicological Activity of (4Z)-Lachnophyllum Lactone
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Organism Assay Type Parameter Value Reference

Meloidogyne

incognita

Mortality/Immobil

ity
IC50 18.9 mg L⁻¹ [1]

Caenorhabditis

elegans
Mortality -

No significant

mortality

observed

[2]

Experimental Protocols
Preparation of (4Z)-Lachnophyllum Lactone Stock
Solution
A stock solution of (4Z)-Lachnophyllum lactone should be prepared for use in the nematicidal

assays.

Materials:

(4Z)-Lachnophyllum Lactone (pure compound)

Dimethyl sulfoxide (DMSO)

Sterile distilled water

Vortex mixer

Sterile microcentrifuge tubes

Protocol:

Accurately weigh a precise amount of (4Z)-Lachnophyllum lactone.

Dissolve the compound in a minimal amount of DMSO to create a concentrated stock

solution.

Further dilute the stock solution with sterile distilled water to achieve the desired final

concentrations for the assays. The final concentration of DMSO in the assay should not
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exceed 1% to avoid solvent-induced toxicity to the nematodes.

In Vitro Mortality Assay against Meloidogyne incognita
This protocol details the procedure to assess the direct lethal effect of (4Z)-Lachnophyllum
lactone on the second-stage juveniles (J2) of M. incognita.

Materials:

M. incognita J2s (freshly hatched)

(4Z)-Lachnophyllum lactone working solutions

Sterile 96-well microtiter plates

Sterile distilled water

Micropipettes

Inverted microscope

Protocol:

Nematode Suspension: Prepare a suspension of freshly hatched M. incognita J2s in sterile

distilled water, adjusting the concentration to approximately 100 J2s per 50 µL.

Assay Plate Preparation: To each well of a 96-well plate, add 50 µL of the appropriate (4Z)-
Lachnophyllum lactone working solution. Include a negative control (sterile distilled water

with 1% DMSO) and a positive control (a known nematicide).

Nematode Addition: Add 50 µL of the J2 suspension to each well, bringing the total volume to

100 µL.

Incubation: Incubate the plates at 25 ± 2°C in the dark.

Mortality Assessment: After 24, 48, and 72 hours, observe the nematodes under an inverted

microscope. Nematodes are considered dead if they are straight and unresponsive to

probing with a fine needle.
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Data Analysis: Calculate the percentage of mortality for each concentration and replicate.

Determine the LC50 (lethal concentration for 50% of the population) using probit analysis.

In Vitro Egg Hatching Inhibition Assay against
Meloidogyne incognita
This assay evaluates the effect of (4Z)-Lachnophyllum lactone on the hatching of M.

incognita eggs.

Materials:

M. incognita egg masses

(4Z)-Lachnophyllum lactone working solutions

Sterile distilled water

0.5% sodium hypochlorite (NaOCl) solution

Sterile Petri dishes (35 mm)

Micropipettes

Stereomicroscope

Protocol:

Egg Extraction: Collect egg masses from infected plant roots and surface sterilize them by

gentle agitation in a 0.5% NaOCl solution for 2-3 minutes. Rinse thoroughly with sterile

distilled water.

Assay Setup: Place one surface-sterilized egg mass in each Petri dish containing 2 mL of the

respective (4Z)-Lachnophyllum lactone working solution. Use sterile distilled water with 1%

DMSO as a negative control.

Incubation: Incubate the Petri dishes at 25 ± 2°C.
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Hatching Assessment: Every 48 hours for up to 10 days, count the number of hatched J2s in

each dish using a stereomicroscope.

Data Analysis: Calculate the percentage of egg hatching inhibition for each concentration

relative to the negative control. Determine the EC50 (effective concentration for 50%

inhibition) using appropriate statistical software.

In Vitro Mortality Assay against Caenorhabditis elegans
This protocol is for assessing the toxicity of (4Z)-Lachnophyllum lactone against the non-

parasitic nematode C. elegans.

Materials:

Synchronized population of C. elegans (L4 stage)

(4Z)-Lachnophyllum lactone working solutions

Nematode Growth Medium (NGM) agar plates

E. coli OP50 culture

M9 buffer

Micropipettes

Stereomicroscope

Protocol:

Plate Preparation: Prepare NGM plates seeded with a lawn of E. coli OP50.

Compound Application: Once the bacterial lawn is established, add the (4Z)-Lachnophyllum
lactone working solutions to the surface of the agar. Allow the liquid to be absorbed.

Nematode Transfer: Transfer a synchronized population of L4 stage C. elegans to the

prepared plates.

Incubation: Incubate the plates at 20°C.
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Mortality Assessment: After 24 and 48 hours, assess the viability of the nematodes. Worms

that do not respond to gentle prodding with a platinum wire are considered dead.

Data Analysis: Calculate the percentage of mortality at each concentration.
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Caption: Workflow for the in vitro mortality assay of (4Z)-Lachnophyllum Lactone.
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Caption: Workflow for the in vitro egg hatching inhibition assay.
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Hypothesized Mechanism of Action
The precise mechanism of action for (4Z)-Lachnophyllum lactone in nematodes has not been

fully elucidated. However, based on its chemical structure, which features an α,β-unsaturated

γ-lactone (a butenolide ring), a plausible mechanism involves Michael addition reactions with

biological nucleophiles.
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Caption: Hypothesized mechanism of action for (4Z)-Lachnophyllum Lactone in nematodes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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